Cas no 2138434-76-9 (1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid)

• Product Name: 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid
• CAS No: 2138434-76-9
• MF: C₂₅H₃₀N₂O₄
• MW: 422.516706943512
• CID: 5991461
• PubChem ID: 165469986
• Update Time: 2025-10-29

1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid
• EN300-658062
• 2138434-76-9

• Inchi： 1S/C25H30N2O4/c28-24(29)18-11-15-27(16-12-18)14-6-5-13-26-25(30)31-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,18,23H,5-6,11-17H2,(H,26,30)(H,28,29)
• InChI Key： BZKJNRKVTTWTKW-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O

Computed Properties

• Exact Mass: 422.22055744g/mol
• Monoisotopic Mass: 422.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid

Research Brief on 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid (CAS: 2138434-76-9)

In recent years, the compound 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid (CAS: 2138434-76-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and piperidine-4-carboxylic acid moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. The unique structural features of this compound make it a valuable tool in medicinal chemistry, particularly in the development of targeted therapies and biomaterials.

Recent studies have focused on the synthesis and optimization of 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid to enhance its stability and bioavailability. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to purify and characterize the compound. Researchers have also investigated its role in the formation of self-assembling peptides, which are promising for applications in tissue engineering and regenerative medicine. The Fmoc group, in particular, has been highlighted for its ability to facilitate controlled release and improve the pharmacokinetic properties of conjugated drugs.

One of the key findings from recent research is the compound's potential as a linker in prodrug design. By leveraging the Fmoc-protected amine and the carboxylic acid functionality, scientists have successfully conjugated 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid to various therapeutic agents, enabling targeted delivery and reduced off-target effects. For instance, studies have demonstrated its efficacy in enhancing the solubility and stability of hydrophobic drugs, thereby improving their therapeutic index. Additionally, the compound's compatibility with biocompatible polymers has opened new avenues for its use in nanomedicine.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid. Issues such as cost-effectiveness, scalability, and potential immunogenicity need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes and exploring novel applications, such as its use in diagnostic imaging and theranostics. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butyl]piperidine-4-carboxylic acid represents a versatile and promising compound in the realm of chemical biology and pharmaceutical sciences. Its unique structural attributes and functional versatility make it a valuable asset for drug development and biomaterial design. As research continues to uncover new applications and refine existing methodologies, this compound is poised to play a pivotal role in the advancement of precision medicine and therapeutic innovation.